4-(Boc-aminomethyl)pyridine

• IUPAC Name: tert-butyl N-(pyridin-4-ylmethyl)carbamate
• InChI: InChI=1S/C11H16N2O2/c1-11(2,3)15-10(14)13-8-9-4-6-12-7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key: KXCFJDZVQLRYSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=NC=C1
• Molecular Formula: C11H16N2O2
• DSSTOX Substance ID: DTXSID00363708
• Molecular Weight: 208.26 g/mol
• CAS RN: 111080-65-0

Description

Synthesis Analysis

The synthesis of 4-(Boc-aminomethyl)pyridine and its derivatives often involves complex reactions that leverage the compound's unique chemical reactivity. Studies have explored various synthetic routes, including modifications of pyrrolidine diones and condensation reactions with ethoxycarbonylacetic acid, showcasing the versatility of this compound in organic synthesis (Jones et al., 1990). Additionally, its role as a co-ligand in coordination compounds has been investigated, highlighting its utility in the synthesis of complex inorganic structures (Suckert et al., 2017).

Molecular Structure Analysis

Computational studies on the molecular structure of 4-(Boc-aminomethyl)pyridine have been conducted using density functional theory (DFT), revealing insights into its vibrational frequencies, nuclear magnetic resonance (NMR) chemical shifts, and electronic properties. These studies offer a detailed understanding of the compound's molecular geometry, aiding in the design of new compounds with desired properties (Vural, 2015).

Chemical Reactions and Properties

4-(Boc-aminomethyl)pyridine participates in a variety of chemical reactions, illustrating its reactivity and functional utility. The compound has been used in acylation reactions, demonstrating its versatility in forming diverse chemical bonds (Jones et al., 1990). Furthermore, its applications in the synthesis of coordination compounds with Mn(II) and Cd(II) have been explored, revealing its potential in creating materials with unique magnetic and luminescent properties (Suckert et al., 2017).

Physical Properties Analysis

The physical properties of 4-(Boc-aminomethyl)pyridine, including its solubility, boiling point, and melting point, are crucial for its handling and application in various chemical processes. While specific studies focusing solely on these properties were not identified in the provided research, the general chemical structure of the compound suggests it possesses characteristics typical of aromatic amines with protected amino groups, such as moderate solubility in common organic solvents and a relatively high boiling point.

Chemical Properties Analysis

The chemical properties of 4-(Boc-aminomethyl)pyridine, such as its reactivity with different reagents and stability under various conditions, have been extensively studied. Its utility in creating complex molecules through reactions like acylation and its role in the synthesis of coordination compounds underscore its chemical versatility and stability (Jones et al., 1990); (Suckert et al., 2017). Computational studies have further elucidated its electronic properties and potential as a nonlinear optical material, highlighting its significance in materials science (Vural, 2015).

Scientific Research Applications

• Magnetic Properties and Coordination Polymers : It is used in forming coordination polymers with Ni(NCS)2, displaying magnetic properties due to ferromagnetic exchange between Ni(II) forming chains (Suckert, Rams, Rams, & Näther, 2017).

• Photoinitiated Electron or Energy Transfer : It plays a role in the synthesis of redox-active amino acids for studying photoinitiated electron or energy transfer in peptide assemblies (McCafferty, Bishop, Wall, Hughes, Mecklenberg, Meyer, & Erickson, 1995).

• Synthesis of Mn(II) and Cd(II) Thiocyanate Coordination Compounds : Its use as a co-ligand in the synthesis of these compounds showcases ligand-based luminescence and magnetic properties (Suckert, Terraschke, Reinsch, & Näther, 2017).

• Ligands for Metal Ions : It can act as terdendate ligands for metal ions in scientific research applications (Vermonden, Branowska, Marcelis, & Sudhölter, 2003).

• Synthesis of Functionalized Pyridine-2,6-bis(imidazolines) : Useful in the synthesis of these compounds for further chemical applications (Schulz & Christoffers, 2013).

• Computational Studies on Electronic Properties : Its structure and spectroscopic properties are used for computational studies on electronic properties, HOMO-LUMO energies, absorption wavelengths, and nonlinear optical properties (Vural, 2015).

• Synthesis of Pyrido[2,3-D]pyrimidines and Combinatorial Pyridine Libraries : The Bohlmann-Rahtz pyridine synthesis, involving 4-(Boc-aminomethyl)pyridine, is used for these syntheses, as well as in creating heterocyclic α- and β-amino acids (Bagley, Glover, & Merritt, 2007).

• Synthesis of Carboannulated and Functionalized [1,2,3]triazolo[4,5-b]pyridines : It's used to access these carboannulated and functionalized compounds (Syrota, Kemskiy, Bol’but, Chernobaev, & Vovk, 2020).

• Treatment of Multiple Sclerosis Symptoms : 4-amino-pyridine (4-AP), a related compound, improves symptoms in some patients with multiple sclerosis by potentiating synaptic transmission and increasing skeletal muscle twitch tension (Smith, Felts, & John, 2000).

• DPP-4 Inhibitors in Medicine : As a novel DPP-4 inhibitor, it shows high potency and excellent selectivity with no toxicity in mammalian cell culture (Kaczanowska, Wiesmüller, & Schaffner, 2010).

Mechanism of Action

Target of Action

4-(Boc-aminomethyl)pyridine, also known as N-Boc-4-aminomethylpyridine, is an intermediate in the synthesis of various compounds . It is used in the Suzuki–Miyaura (SM) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are the organoboron reagents used in the SM coupling .

Mode of Action

In the Suzuki–Miyaura coupling reaction, the 4-(Boc-aminomethyl)pyridine interacts with its targets through a process of oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction is a key biochemical pathway affected by 4-(Boc-aminomethyl)pyridine . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway involve the formation of new carbon–carbon bonds, enabling the synthesis of a wide range of organic compounds .

Result of Action

The primary result of the action of 4-(Boc-aminomethyl)pyridine is the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling reaction . This enables the synthesis of a variety of organic compounds, contributing to the development of various pharmaceuticals and other chemical products .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

4-(N-Boc-amino)piperidine may be used as a functionalization reagent for the introduction of a primary and a tertiary amino group to poly(2-isopropyl-2-oxazoline). It is also used in the synthesis of a piperidine-4-carboxamide CCR5 antagonist with potent anti-HIV-1 activity.